![molecular formula C17H23N3 B6318337 Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine, 95% CAS No. 179055-65-3](/img/structure/B6318337.png)
Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine, 95%
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Description
“Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine” is a chemical compound. It’s part of the pyrazole family, a group of compounds characterized by a five-membered ring structure with three carbon atoms and two adjacent nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . A specific synthesis process for “Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine” is not available in the retrieved papers.Chemical Reactions Analysis
Pyrazole derivatives, including “Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine”, can participate in various chemical reactions. They are often used as scaffolds in the synthesis of bioactive chemicals . Specific chemical reactions involving “Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine” are not available in the retrieved papers.Future Directions
Pyrazole derivatives, including “Cycloheptyl-[4-(2H-pyrazol-3-yl)-benzyl]-amine”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Therefore, future research could focus on exploring these applications further.
Mechanism of Action
Target of Action
Pyrazole derivatives, which this compound is a part of, have been found to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Mode of Action
Pyrazole derivatives are known to interact with various biological targets, leading to a range of potential effects .
Biochemical Pathways
Pyrazole derivatives are known to interact with a variety of biochemical pathways, depending on their specific structure and the biological targets they interact with .
Result of Action
Pyrazole derivatives have been associated with a variety of biological activities, suggesting that they may have diverse effects at the molecular and cellular level .
Properties
IUPAC Name |
N-[[4-(1H-pyrazol-5-yl)phenyl]methyl]cycloheptanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3/c1-2-4-6-16(5-3-1)18-13-14-7-9-15(10-8-14)17-11-12-19-20-17/h7-12,16,18H,1-6,13H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIKNKNDPTSVDRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NCC2=CC=C(C=C2)C3=CC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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